Cas no 1798485-20-7 (3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide)

• Product Name: 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide
• CAS No: 1798485-20-7
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5375174
• Update Time: 2025-05-20

3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide

• Inchi： 1S/C17H19N3O2/c1-22-15-6-4-5-13(11-15)17(21)19-14-8-10-20(12-14)16-7-2-3-9-18-16/h2-7,9,11,14H,8,10,12H2,1H3,(H,19,21)
• InChI Key： XDHGGCKBHALLKY-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CC=C2)C1)(=O)C1=CC=CC(OC)=C1

Additional information on 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide

Introduction to 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide (CAS No. 1798485-20-7)

3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide, with the CAS number 1798485-20-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a pyridine moiety, and a methoxy-substituted benzamide group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The synthesis of 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide typically involves multistep reactions, including the formation of the pyrrolidine ring and the subsequent functionalization of the benzamide moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic research and industrial applications.

In terms of its biological activity, 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Studies have shown that this compound can exhibit selective binding to specific receptor subtypes, which may have implications for the treatment of neurological disorders such as anxiety, depression, and cognitive impairments.

Recent research has also explored the anti-inflammatory properties of 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and other mediators. This property makes it a potential candidate for the development of anti-inflammatory drugs, which could be used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide has been extensively studied to understand its behavior in biological systems. Data from preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further clinical investigation.

In addition to its potential therapeutic applications, 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide has also been used as a tool compound in academic research to study various biological processes. Its unique structure and pharmacological properties make it a valuable tool for investigating receptor-ligand interactions and signaling pathways in cellular models.

The future prospects for 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability.

In conclusion, 3-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide (CAS No. 1798485-20-7) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features and pharmacological properties make it an exciting candidate for further exploration and development in the field of medicinal chemistry.